Cas no 2090883-95-5 (1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carbonitrile
• CAS No: 2090883-95-5
• MF: C₇H₅BrN₂S
• MW: 229.096998929977
• CID: 6349474
• PubChem ID: 131507457
• Update Time: 2025-10-23

1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carbonitrile
• EN300-1927466
• 2090883-95-5

• Inchi： 1S/C7H5BrN2S/c8-6-10-5(3-11-6)7(4-9)1-2-7/h3H,1-2H2
• InChI Key： HVCHWXHBTZTBHU-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1(C#N)CC1

Computed Properties

• Exact Mass: 227.93568g/mol
• Monoisotopic Mass: 227.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Additional information on 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carbonitrile

Introduction to 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carbonitrile (CAS No. 2090883-95-5)

1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carbonitrile (CAS No. 2090883-95-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic derivatives, incorporating both thiazole and cyclopropane moieties, which are well-documented for their pharmacological relevance. The presence of a bromo substituent further enhances its utility as a synthetic intermediate in the development of novel therapeutic agents.

The thiazole ring is a core structural motif in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its sulfur and nitrogen atoms contribute to diverse electronic properties, enabling interactions with biological targets such as enzymes and receptors. In contrast, the cyclopropane group is known for its strained three-membered ring, which can modulate the pharmacokinetic properties of attached molecules by influencing solubility and metabolic stability. The combination of these structural elements in 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carbonitrile suggests a potential for tailored biological responses.

The carbonitrile functionality at the cyclopropane position introduces a polar group that can enhance binding affinity to biological targets through hydrogen bonding or dipole-dipole interactions. This feature makes the compound a valuable scaffold for drug discovery efforts aimed at modulating protein-protein interactions or enzyme activity. Additionally, the bromo substituent on the thiazole ring provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the integration of additional pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The structural complexity of 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carbonitrile aligns with current trends toward polypharmacophoric molecules that can engage multiple targets simultaneously. Such compounds are often more efficacious and exhibit reduced side effects compared to traditional monotherapeutics. The thiazole-cyclopropane core has been explored in several high-throughput screening campaigns, revealing hits with promising activity against various therapeutic indications.

In particular, studies have demonstrated that derivatives of thiazole-cyclopropane scaffolds exhibit inhibitory effects on enzymes implicated in inflammatory pathways. For instance, modifications at the bromo position have been shown to fine-tune the binding affinity to cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. Similarly, the carbonitrile group has been investigated for its potential role in modulating kinase activity, which is central to numerous signaling cascades involved in cancer progression.

The synthesis of 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carbonitrile involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the cyclopropane ring via cycloaddition reactions with azides or carbodiimides, followed by functionalization at the thiazole core through nucleophilic substitution or metal-catalyzed cross-coupling. The introduction of the bromo substituent typically occurs early in the synthetic sequence to facilitate subsequent derivatization.

The compound's physicochemical properties have been carefully characterized to assess its suitability for preclinical development. Solubility studies indicate moderate water solubility due to the polar nature of the carbonitrile group and hydrogen bonding potential from the thiazole ring. Conversely, logP values suggest reasonable membrane permeability, making it a candidate for oral administration. Metabolic stability assessments have revealed that while susceptible to cytochrome P450-mediated oxidation at certain positions, the overall structure exhibits decent resistance to enzymatic degradation.

Preclinical investigations have begun to unravel the pharmacological profile of 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carbonitrile, with initial findings suggesting dual-target engagement capabilities. In cell-based assays, the compound demonstrates inhibitory effects on both COX enzymes and specific kinases at submicromolar concentrations. Mechanistic studies using spectroscopic techniques such as NMR and mass spectrometry have provided insights into its binding mode within target proteins.

One particularly intriguing observation is the compound's ability to induce conformational changes in its biological targets upon binding. This dynamic interaction has been observed using molecular dynamics simulations combined with experimental validation via X-ray crystallography. Such conformational flexibility may contribute to its broad-spectrum activity by allowing multiple binding modes within different target proteins.

The therapeutic potential of 1-(2-bromo-1,3-thiazol-4-yl)cyclopropane-1-carbonitrile has prompted exploration across multiple disease areas. In oncology research, analogs derived from this scaffold have shown promise in preclinical models by inhibiting tyrosine kinases that drive tumor growth and metastasis. Additionally, anti-inflammatory applications are being pursued based on its reported COX inhibition; however，further optimization will be necessary to achieve superior selectivity over endogenous prostaglandins.

The development pipeline for this compound is still in its early stages; however，collaborative efforts between academic researchers and pharmaceutical companies are accelerating progress toward clinical trials。 Structural modifications aimed at enhancing potency、selectivity、and bioavailability are currently under investigation using computational modeling techniques such as quantum mechanics/molecular mechanics (QM/MM) simulations。

In conclusion,1-(2-bromo-1，3-thiazol -4 -y l)cyc lopro pane - 1 -car bonitr ile(CAS No . 2090883 -95 -5) represents an exciting opportunity for drug discovery due to its unique structural composition and demonstrated biological activity。 The interplay between its thiazole、cyc lo pro pane、and carbonitr ile functional groups offers multiple avenues for further optimization，while recent advances in synthetic chemistry enable efficient access to analog libraries。 As research continues，this compound may emerge as a lead candidate for treating inflammatory diseases or cancer-related disorders。